Cas no 62323-05-1 (Benzoic acid, 3-[bis(3-methoxy-3-oxopropyl)amino]-, methyl ester)

• Product name: Benzoic acid, 3-[bis(3-methoxy-3-oxopropyl)amino]-, methyl ester
• CAS No: 62323-05-1
• MF: C₁₆H₂₁NO₆
• MW: 323.34104514122
• CID: 449314
• PubChem ID: 71387538

Benzoic acid, 3-[bis(3-methoxy-3-oxopropyl)amino]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-[bis(3-methoxy-3-oxopropyl)amino]-, methyl ester
• methyl 3-[bis(3-methoxy-3-oxopropyl)amino]benzoate
• DTXSID40809655
• Methyl 3-[bis(3-methoxy-3-oxopropyl)amino]benzoate (non-preferred name)
• 62323-05-1

• Inchi： InChI=1S/C16H21NO6/c1-21-14(18)7-9-17(10-8-15(19)22-2)13-6-4-5-12(11-13)16(20)23-3/h4-6,11H,7-10H2,1-3H3
• InChI Key： LIHWQEICMYRMOH-UHFFFAOYSA-N
• SMILES： COC(=O)CCN(CCC(=O)OC)C1=CC=CC(=C1)C(=O)OC

Computed Properties

• Exact Mass: 323.13693
• Monoisotopic Mass: 323.13688739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 11
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 82.1Ų

Experimental Properties

• PSA: 82.14